Cas no 2433-99-0 (Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-)

Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- structure
2433-99-0 structure
Product Name:Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
CAS No:2433-99-0
MF:C42H85NO5
MW:684.128014326096
CID:1416987
PubChem ID:25203220
Update Time:2025-04-20

Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Tetracosanamide,N-[2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-
    • SCHEMBL4135907
    • 2-(2?-Hydroxytetracosanoylamino)-octadecane-1?3?4-triol
    • AKOS022184631
    • DTXSID901154362
    • N-[2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxytetracosanamide
    • PD071073
    • 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide
    • 2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol
    • 2433-99-0
    • A883698
    • 154801-30-6
    • Cer 18:0;3O/24:0;(2OH)
    • Inchi: 1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48)
    • InChI Key: ZFUXWVVVWGWGPQ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCC)C(C(CO)NC(C(CCCCCCCCCCCCCCCCCCCCCC)O)=O)O

Computed Properties

  • Exact Mass: 683.64315
  • Monoisotopic Mass: 683.64277481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 39
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.02
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